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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787

Essential Safety and Handling Guide for Allyl
Acetate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling volatile and hazardous chemicals such as Allyl
acetate. This guide provides immediate, essential safety protocols, operational plans, and
disposal procedures to minimize risks and ensure compliance with safety standards.

Emergency Overview: Allyl acetate is a highly flammable liquid and vapor that is toxic if
swallowed or inhaled and harmful in contact with skin.[1][2] It can cause serious irritation to the
eyes, skin, and respiratory tract.[1][2][3] This chemical is a reactive monomer and may
polymerize at elevated temperatures, potentially leading to a dangerous buildup of heat and
pressure.[3]

Quantitative Hazard Data

For quick reference, the following table summarizes key quantitative safety data for Allyl
acetate.
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Property

Value

Citations

Flash Point

6 °C (42.8 °F)

[3]

Autoignition Temperature

374 °C (705.2 °F)

[3]

Explosion Limits

Lower: 2.1%, Upper: 13%

[3]

Oral LD50 (Rat) 130 mg/kg [4]
Oral LD50 (Mouse) 170 mg/kg [3]
Dermal LD50 (Rabbit) 1021 mg/kg [3]

Inhalation LC50 (Rat)

1000 ppm/1H

[3][5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling Allyl acetate.
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PPE Category

Specification

Citations

Eye Protection

Chemical splash goggles
should be worn. Contact

lenses are not recommended.

[316]1[7]

Hand Protection

Neoprene or nitrile rubber
gloves are recommended for

adequate skin protection.

[6]L7]

Respiratory Protection

A NIOSH/MSHA approved
respirator with an organic
vapor cartridge is required if
exposure limits are exceeded
or if irritation is experienced.[3]
[6] Work should be conducted

in a chemical fume hood.[2]

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[3][6] This includes
lab coats, long pants, and

closed-toe shoes.

Operational Plan: Handling and Storage

Safe handling and storage are critical to preventing accidents. The following workflow outlines

the necessary steps.
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Workflow for Safe Handling of Allyl Acetate
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Workflow for Safe Handling of Allyl Acetate
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Step-by-Step Handling Protocol:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

[¢]

Inspect all PPE for integrity.

[e]

Ensure the chemical fume hood is functioning correctly.

o

Have a spill kit readily available, containing an inert absorbent material like vermiculite or
sand.[3][8]

e Handling:
o Work exclusively within a chemical fume hood.[2]

o Ground and bond all metal containers and equipment during transfer to prevent static
discharge.[3][8]

o Use only non-sparking tools.[3][8]
o Avoid contact with skin, eyes, and clothing.[3]
o Keep the container tightly sealed when not in use.[3]

o Storage:

[e]

Store Allyl acetate in a tightly closed container.[3]

[e]

The storage area must be a cool, well-ventilated, and designated flammables area, such
as a refrigerator designed for flammable materials.[3][8]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

(¢]

Store away from incompatible materials such as strong oxidizing agents and peroxides.[1]

[8]
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Emergency and Disposal Plan

Rapid and correct response to emergencies and proper disposal are crucial.

Allyl Acetate Hazard and Response Logic
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Allyl Acetate Hazard and Response Logic

First Aid Measures:

¢ Inhalation: Immediately move the individual to fresh air. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate
medical attention.[3]
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Skin Contact: Remove all contaminated clothing and shoes instantly.[1] Flush the affected
skin area with copious amounts of water for at least 15 minutes and seek medical aid.[3]

Eye Contact: Immediately flush eyes with water for a minimum of 30 minutes, holding eyelids
open.[3] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and have
them drink 2-4 cups of milk or water.[3] Get immediate medical help.[3]

Spill and Leak Procedures:

Evacuate all non-essential personnel from the spill area.[8]
Eliminate all sources of ignition.[3][8]
Ensure the area is well-ventilated.[3][8]

Wearing the appropriate PPE, absorb the spill using an inert material such as vermiculite, dry
sand, or earth.[3][8]

Collect the absorbed material using spark-proof tools and place it into a suitable, sealed
container for disposal.[3][6]

Disposal Plan:

Allyl acetate and any materials contaminated with it must be treated as hazardous waste.[8]

Dispose of the waste in a licensed professional waste disposal facility.[2]

Follow all federal, state, and local environmental regulations for hazardous waste disposal.

[2][6]

Empty containers may still contain product residue and vapors and should be handled as
hazardous.[1][3] Do not cut, puncture, or weld on or near the container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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